Cas no 1049393-27-2 (N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide)
![N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide structure](https://ossimg.kuujia.com/scimg/1049500/1049393-27-2x500.png)
1049393-27-2 structure
Product Name:N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide
CAS No:1049393-27-2
MF:C21H25N3O2S
MW:383.507103681564
CID:5827710
PubChem ID:44055716
Update Time:2024-01-16
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]naphthalene-2-sulfonamide
- N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide
- N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)naphthalene-2-sulfonamide
- 1049393-27-2
- F5261-0020
- AKOS024503837
- VU0639698-1
-
- Inchi： 1S/C21H25N3O2S/c1-23-12-6-9-20(23)21(24-13-4-5-14-24)16-22-27(25,26)19-11-10-17-7-2-3-8-18(17)15-19/h2-3,6-12,15,21-22H,4-5,13-14,16H2,1H3
- InChI Key： CKSOOYMBUKGUKR-UHFFFAOYSA-N
- SMILES： C1=C2C(C=CC=C2)=CC=C1S(NCC(C1=CC=CN1C)N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 383.16674822g/mol
- Monoisotopic Mass: 383.16674822g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 62.7Ų
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5261-0020-2μmol |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide |
1049393-27-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5261-0020-5μmol |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide |
1049393-27-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5261-0020-10μmol |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide |
1049393-27-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5261-0020-20μmol |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide |
1049393-27-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5261-0020-1mg |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide |
1049393-27-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5261-0020-2mg |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide |
1049393-27-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5261-0020-3mg |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide |
1049393-27-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5261-0020-4mg |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide |
1049393-27-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5261-0020-5mg |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide |
1049393-27-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5261-0020-10mg |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide |
1049393-27-2 | 10mg |
$79.0 | 2023-09-10 |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]naphthalene-2-sulfonamide Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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